Cas no 1196147-11-1 (ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1196147-11-1
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 2616402
• PubChem ID: 72212470
• Update Time: 2025-05-20

ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate
• ETHYL 4-METHOXY-6-(TRIFLUOROMETHYL)NICOTINATE
• 1196147-11-1
• AB69189

• Inchi： 1S/C10H10F3NO3/c1-3-17-9(15)6-5-14-8(10(11,12)13)4-7(6)16-2/h4-5H,3H2,1-2H3
• InChI Key： PNDNYEGCCBRAEB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OCC)=CN=1)OC)(F)F

Computed Properties

• Exact Mass: 249.06127767Da
• Monoisotopic Mass: 249.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.4Ų

Additional information on ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate

Professional Introduction to Ethyl 4-Methoxy-6-(Trifluoromethyl)Pyridine-3-Carboxylate (CAS No. 1196147-11-1)

Ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate, with the CAS number 1196147-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural features of this compound, particularly the presence of a methoxy group at the 4-position and a trifluoromethyl group at the 6-position of the pyridine ring, along with a carboxylate ester at the 3-position, contribute to its unique chemical properties and biological functions.

The synthesis and application of ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate have been extensively studied in recent years, driven by its promising role as a key intermediate in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity, making it highly valuable in drug design. The methoxy group, on the other hand, can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.

In the realm of academic research, ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate has been utilized in various studies aimed at identifying new bioactive compounds. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core of this compound provides a scaffold that can be modified to target specific enzymes involved in disease pathways. Recent studies have demonstrated its efficacy in inhibiting certain tyrosine kinases, which are overexpressed in various malignancies.

The carboxylate ester moiety in ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate also plays a significant role in its chemical behavior. This functional group can undergo various transformations, such as hydrolysis or transesterification, allowing for further derivatization and customization of the molecule. These properties make it an attractive candidate for library synthesis efforts aimed at discovering novel drug candidates.

One of the most compelling aspects of ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop compounds with improved pharmacokinetic profiles and reduced toxicity. For example, modifications to the pyridine ring or the substituents attached to it have led to derivatives with enhanced solubility and better cell permeability. These advancements are critical for translating laboratory discoveries into effective clinical treatments.

The trifluoromethyl group's influence on molecular properties extends beyond simple physicochemical characteristics. It can modulate hydrogen bonding interactions and electronic distributions within biological targets, thereby enhancing binding affinity. This has been particularly useful in designing molecules that interact tightly with protein receptors or enzymes. In recent years, computational methods have been employed to predict how different substituents, including the trifluoromethyl group, will affect binding interactions at a molecular level.

The pharmaceutical industry has also shown interest in ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate due to its potential as a building block for more complex drug molecules. Its structural motif is found in several approved drugs used to treat conditions ranging from infectious diseases to chronic disorders like diabetes and cardiovascular diseases. The ability to synthesize this compound efficiently and in high purity has made it a valuable asset for drug discovery programs.

In conclusion, ethyl 4-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1196147-11-1) represents a significant advancement in synthetic chemistry and medicinal biology. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.